2-Fluoro-N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide
2-Fluoro-N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide
Brand Name:
Vulcanchem
CAS No.:
331445-11-5
VCID:
VC0398739
InChI:
InChI=1S/C20H12F2N2O2/c21-15-7-3-1-5-13(15)19(25)23-12-9-10-18-17(11-12)24-20(26-18)14-6-2-4-8-16(14)22/h1-11H,(H,23,25)
SMILES:
C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4F)F
Molecular Formula:
C20H12F2N2O2
Molecular Weight:
350.3g/mol
2-Fluoro-N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide
CAS No.: 331445-11-5
Main Products
VCID: VC0398739
Molecular Formula: C20H12F2N2O2
Molecular Weight: 350.3g/mol
CAS No. | 331445-11-5 |
---|---|
Product Name | 2-Fluoro-N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide |
Molecular Formula | C20H12F2N2O2 |
Molecular Weight | 350.3g/mol |
IUPAC Name | 2-fluoro-N-[2-(2-fluorophenyl)-1,3-benzoxazol-5-yl]benzamide |
Standard InChI | InChI=1S/C20H12F2N2O2/c21-15-7-3-1-5-13(15)19(25)23-12-9-10-18-17(11-12)24-20(26-18)14-6-2-4-8-16(14)22/h1-11H,(H,23,25) |
Standard InChIKey | KVMZJXZKTAAATN-UHFFFAOYSA-N |
SMILES | C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4F)F |
Canonical SMILES | C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=CC=C4F)F |
Solubility | 0.4 [ug/mL] |
PubChem Compound | 2244594 |
Last Modified | Nov 11 2021 |
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